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Version: 1.0

Introduction

3-Methoxy-4-nitrophenol is an organic compound commonly used as an intermediate in the
synthesis of dyes and pharmaceuticals.[1][2] This document provides detailed procedures for
the proper handling and storage of 3-Methoxy-4-nitrophenol to ensure the safety of laboratory
personnel and maintain the integrity of the compound. Researchers, scientists, and drug
development professionals should adhere to these guidelines to minimize risks associated with
this chemical.

Chemical and Physical Properties

3-Methoxy-4-nitrophenol is a yellow crystalline solid.[1] It is important to be aware of its
fundamental properties to handle it safely.
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Property Value Source
CAS Number 16292-95-8 (11131141
Molecular Formula C7H7NOa4 [1][3]
Molecular Weight 169.13 g/mol [3]
Appearance Yellow crystalline solid [1]

Storage Temperature

Room Temperature

[41(5]

Safety and Hazard Information

3-Methoxy-4-nitrophenol is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 ]
skin[3]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[3]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation[3]
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[3]
Specific target organ toxicity, H335: May cause respiratory
Category 3

single exposure

irritation[3]

Signal Word: Warning[4][5]
Pictograms:

lwsalt text

Experimental Protocols
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Before handling 3-Methoxy-4-nitrophenol, all personnel must be equipped with the
appropriate PPE.

e Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
o Body Protection: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dust
is generated, a NIOSH-approved respirator for dusts may be necessary.

Adherence to the following handling procedures is mandatory to prevent exposure and
contamination.

e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that a safety shower and eyewash station are readily accessible.
o Read the Safety Data Sheet (SDS) thoroughly before starting any work.
e Dispensing and Weighing:

o Conduct all dispensing and weighing of the solid compound within a chemical fume hood
to avoid inhalation of dust particles.

o Use a spatula or other appropriate tool to transfer the solid. Avoid creating dust.
o Close the container tightly immediately after use.

e Solution Preparation:
o When dissolving the solid, add it slowly to the solvent to avoid splashing.

o If heating is required, use a water bath or heating mantle with temperature control. Avoid
open flames.
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e Post-Handling:

o Wash hands thoroughly with soap and water after handling the chemical, even if gloves
were worn.

o Decontaminate all surfaces and equipment that came into contact with the chemical.
o Remove and properly dispose of contaminated PPE.
Proper storage is crucial for maintaining the chemical's stability and preventing accidents.
e General Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][7]
o The recommended storage temperature is room temperature.[4][5]
e Incompatible Materials:
o Store away from strong oxidizing agents and strong bases.[8]
e Labeling:

o Ensure all containers are clearly labeled with the chemical name, CAS number, and
appropriate hazard warnings.

In case of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Procedure

IF SWALLOWED: Immediately call a POISON
Ingestion CENTER or doctor/physician.[6][8] Rinse mouth.

[8]

IF ON SKIN: Wash with plenty of soap and
) water.[6][8] If skin irritation occurs, get medical
Skin Contact ) ) i
advice/attention.[8] Take off contaminated

clothing and wash it before reuse.[7]

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

Eye Contact present and easy to do. Continue rinsing.[8] If
eye irritation persists, get medical

advice/attention.[8]

IF INHALED: Remove person to fresh air and
keep comfortable for breathing.[7][8] Call a
POISON CENTER or doctor/physician if you

feel unwell.[8]

Inhalation

e Spill Response:

o In case of a small spill, carefully sweep up the solid material, avoiding dust generation,
and place it in a sealed container for disposal.

o For larger spills, evacuate the area and contact the appropriate environmental health and
safety department.

» Waste Disposal:

o Dispose of waste in accordance with local, state, and federal regulations. Do not dispose
of down the drain or in regular trash.

Visualization of Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 3-
Methoxy-4-nitrophenol.
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Caption: Safe Handling and Storage Workflow for 3-Methoxy-4-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

